![molecular formula C11H12BrN3O B1383080 7-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine CAS No. 1416712-79-2](/img/structure/B1383080.png)
7-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine
Overview
Description
“7-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine” is a chemical compound. It is related to other compounds such as O-(Tetrahydro-2H-pyran-2-yl)hydroxylamine (OTX), which is an O-substituted hydroxylamine . It also has similarities with 3-bromo-1-tetrahydro-2H-pyran-2-yl-1H-pyrazole .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For example, the development of various 4-((1-cyclopropyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl) oxy) pyridine-2-yl) amino derivatives as ALK5 inhibitors has been described .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed. For instance, the structure of 4-Bromo-1-(tetrahydro-2H-pyran-2-YL)-1H-pyrazole has been reported in PubChem .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, O-(Tetrahydro-2H-pyran-2-yl)hydroxylamine (OTX) has been reported to improve the process of detecting single strand breaks (SSBs) in DNA when coupled with alkaline gel electrophoresis .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For example, the boiling point of 3-bromo-tetrahydro-2H-pyran is reported to be 50-52 °C at a pressure of 14 Torr, and its density is predicted to be 1.475±0.06 g/cm3 .Scientific Research Applications
Antibacterial and Antioxidant Properties
A study by Variya, Panchal, and Patel (2019) explored novel derivatives of pyrazolo[3,4-b]pyridine, including those related to 7-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridine, for their antibacterial and antioxidant activities. They discovered that compounds with similar structures exhibited significant activity against both Gram-positive and Gram-negative bacterial strains, and also showed moderate to good antioxidant properties (Variya, Panchal, & Patel, 2019).
Heterocyclic Ring System Construction
Abdel‐Latif, Mehdhar, and Abdel-Ghani (2019) utilized a precursor structurally related to this compound to construct new polyheterocyclic ring systems. These systems have potential applications in various fields of chemical research (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
Biomedical Applications
Donaire-Arias et al. (2022) conducted a review covering the synthesis and biomedical applications of 1H-pyrazolo[3,4-b]pyridines, including compounds similar to this compound. This group of compounds has a diverse range of potential biomedical applications due to the variability of substituents at key positions in their structure (Donaire-Arias et al., 2022).
Potential Anticancer Agents
Stepanenko et al. (2011) synthesized organometallic complexes with structures similar to this compound, showcasing their potential as anticancer agents. These complexes were evaluated for their cytotoxicity and cell cycle effects in human cancer cells, as well as for their inhibitory activity against cyclin-dependent kinases (Stepanenko et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
7-bromo-1-(oxan-2-yl)pyrazolo[4,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrN3O/c12-8-4-5-13-9-7-14-15(11(8)9)10-3-1-2-6-16-10/h4-5,7,10H,1-3,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZCVLSJZWMTCCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)N2C3=C(C=CN=C3C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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